Cas no 72705-22-7 (Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate)
Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate is a sulfonated aromatic compound featuring a methoxy group and a 3-oxobutanamido substituent. Its structure imparts solubility in polar solvents, making it suitable for applications requiring controlled reactivity or intermediate synthesis. The ammonium salt form enhances stability and handling, while the ketone functionality offers potential for further derivatization. This compound may serve as a precursor in pharmaceutical or specialty chemical synthesis, where its balanced reactivity and functional group compatibility are advantageous. Its benzenesulfonate core contributes to predictable reactivity patterns, facilitating targeted modifications in complex organic transformations.
72705-22-7 structure
Product Name:Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate
CAS No:72705-22-7
MF:C12H18N2O6S
MW:318.346122264862
MDL:MFCD00044126
CID:59371
PubChem ID:175114
Update Time:2025-06-07
Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate
- azanium,5-methoxy-2-methyl-4-(3-oxobutanoylamino)benzenesulfonate
- Ammonium 4-acetoacetylamino-5-methoxy-2-methylbenzenesulphonate
- azanium;5-methoxy-2-methyl-4-(3-oxobutanoylamino)benzenesulfonate
- W-104481
- 72705-22-7
- SCHEMBL10606720
- Ammonium5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate
- NS00091729
- AKOS015898666
- Benzenesulfonic acid, 4-[(1,3-dioxobutyl)amino]-5-methoxy-2-methyl-, monoammonium salt
- FT-0614858
- Benzenesulfonic acid, 4-((1,3-dioxobutyl)amino)-5-methoxy-2-methyl-, monoammonium salt
- Benzenesulfonic acid, 4-((1,3-dioxobutyl)amino)-5-methoxy-2-methyl-, ammonium salt (1:1)
- EINECS 276-769-3
- DTXSID8072584
- EC 276-769-3
- Benzenesulfonic acid, 4-[(1,3-dioxobutyl)amino]-5-methoxy-2-methyl-,monoammonium salt
- DTXCID0047327
- Benzenesulfonic acid, 4-[(1,3-dioxobutyl)amino]-5-methoxy-2-methyl-, ammonium salt (1:1)
- DB-055668
-
- MDL： MFCD00044126
- Inchi： 1S/C12H15NO6S.H3N/c1-7-4-9(13-12(15)5-8(2)14)10(19-3)6-11(7)20(16,17)18;/h4,6H,5H2,1-3H3,(H,13,15)(H,16,17,18);1H3
- InChI Key： ZPDRZMNAFLBUOA-UHFFFAOYSA-N
- SMILES： S(C1C=C(C(=CC=1C)NC(CC(C)=O)=O)OC)(=O)(=O)[O-].[NH4+]
Computed Properties
- Exact Mass: 318.08900
- Monoisotopic Mass: 318.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 456
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 122A^2
Experimental Properties
- Melting Point: 204-210°C
- Boiling Point: 586.3°C at 760 mmHg
- Flash Point: 308.4°C
- PSA: 120.98000
- LogP: 2.35530
Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition：Store at room temperature
Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019089735-5g |
Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate |
72705-22-7 | 95% | 5g |
$840.51 | 2023-09-01 | |
| TRC | A634920-10mg |
Ammonium 5-Methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate |
72705-22-7 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A634920-50mg |
Ammonium 5-Methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate |
72705-22-7 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | A634920-100mg |
Ammonium 5-Methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate |
72705-22-7 | 100mg |
$ 95.00 | 2022-06-07 | ||
| abcr | AB497238-250mg |
3-Acetoacetylamino-4-methoxytoluene-6-sulfonic acid ammonium salt, 98%; . |
72705-22-7 | 98% | 250mg |
€323.00 | 2025-04-16 | |
| abcr | AB497238-25 mg |
3-Acetoacetylamino-4-methoxytoluene-6-sulfonic acid ammonium salt; 98% |
72705-22-7 | 25mg |
€110.40 | 2023-06-15 | ||
| abcr | AB497238-100 mg |
3-Acetoacetylamino-4-methoxytoluene-6-sulfonic acid ammonium salt; 98% |
72705-22-7 | 100mg |
€207.60 | 2023-06-15 | ||
| abcr | AB497238-1 g |
3-Acetoacetylamino-4-methoxytoluene-6-sulfonic acid ammonium salt; 98% |
72705-22-7 | 1g |
€541.30 | 2023-06-15 | ||
| eNovation Chemicals LLC | Y1242248-250mg |
Benzenesulfonic acid, 4-[(1,3-dioxobutyl)amino]-5-methoxy-2-methyl-,monoammonium salt |
72705-22-7 | 98%(HPLC) | 250mg |
$335 | 2024-06-06 | |
| A2B Chem LLC | AI55541-25mg |
3-Acetoacetylamino-4-methoxytoluene-6-sulfonic acid ammonium salt |
72705-22-7 | 98%(HPLC) | 25mg |
$45.00 | 2024-04-19 |
Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:72705-22-7)乙酰乙酰克利西丁磺酸铵盐
Order Number:LE5679054
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:44
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:72705-22-7)Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate
Order Number:A1174024
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:27
Price ($):690.0
Email:sales@amadischem.com
Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:72705-22-7)乙酰乙酰克利西丁磺酸铵盐
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:72705-22-7)Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate
Purity:99%
Quantity:1g
Price ($):690.0